Cas no 1797591-51-5 (N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide)

• Product Name: N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide
• CAS No: 1797591-51-5
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 5406194
• Update Time: 2025-10-21

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[[1-(2-Benzothiazolyl)-4-piperidinyl]methyl]-N2-(4-ethoxyphenyl)ethanediamide
• N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide

• Inchi： 1S/C23H26N4O3S/c1-2-30-18-9-7-17(8-10-18)25-22(29)21(28)24-15-16-11-13-27(14-12-16)23-26-19-5-3-4-6-20(19)31-23/h3-10,16H,2,11-15H2,1H3,(H,24,28)(H,25,29)
• InChI Key： FEXKVZGIFWZTRW-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC3=CC=CC=C3S2)CC1)(=O)C(NC1=CC=C(OCC)C=C1)=O

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.11±0.70(Predicted)

Additional information on N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide

N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide: A Comprehensive Overview

The compound CAS No 1797591-51-5, also known as N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety, a piperidine ring, and an ethanediamide group. The presence of these functional groups makes it a versatile compound with applications ranging from pharmaceuticals to advanced materials.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The benzothiazole moiety in this compound is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds, further enhancing its potential as a drug candidate.

The ethanediamide group in this compound plays a crucial role in its chemical reactivity and solubility properties. This group is often used in the synthesis of peptide bonds and other bioactive molecules. Recent research has shown that ethanediamide-containing compounds can exhibit significant activity against various pathogens, including bacteria and viruses. This makes them promising candidates for the development of new antibiotics and antiviral drugs.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. The synthesis process involves the careful manipulation of functional groups to ensure the desired stereochemistry and regioselectivity. Researchers have optimized these reactions to achieve high yields and purity levels, making this compound accessible for further studies.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its unique structure allows for the formation of strong intermolecular interactions, which can be exploited to create materials with tailored mechanical and electronic properties. Recent advancements in nanotechnology have enabled the use of such compounds in the development of sensors and drug delivery systems.

The versatility of this compound is further demonstrated by its ability to undergo various post-synthetic modifications. For instance, the ethoxy group on the phenyl ring can be easily replaced with other substituents to alter the compound's properties according to specific requirements. This flexibility makes it an ideal candidate for combinatorial chemistry approaches, where multiple derivatives can be synthesized and screened for their biological or chemical activities.

In conclusion, N-{[1-(1,3-benzothiazol-2-yl)piperidin-4-yl]methyl}-N'-(4-ethoxyphenyl)ethanediamide is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advances in synthetic chemistry and materials science, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and material development.